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Compound of Interest

Compound Name: UMI-77-d4

Cat. No.: B12424452 Get Quote

UMI-77 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of UMI-77, a

selective Mcl-1 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is UMI-77 and what is its primary mechanism of action?

UMI-77 is a potent and selective small-molecule inhibitor of the anti-apoptotic protein Myeloid

cell leukemia-1 (Mcl-1), which is a member of the Bcl-2 family.[1][2][3] UMI-77 binds to the

BH3-binding groove of Mcl-1 with a high affinity (K_i of approximately 490 nM), thereby

disrupting the interaction between Mcl-1 and pro-apoptotic proteins like Bak and Bax.[2][3][4]

This disruption leads to the activation of the intrinsic apoptotic pathway, making UMI-77 a

valuable tool for cancer research.[3]

Q2: I am observing precipitation of UMI-77 in my cell culture medium. What could be the

cause?

Precipitation of UMI-77 in aqueous-based cell culture media is a common issue due to its

limited water solubility.[4] This can be caused by several factors:

High final concentration: Exceeding the solubility limit of UMI-77 in the final culture medium.
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Improper initial dissolution: Not fully dissolving the compound in a suitable organic solvent

before dilution.

"Shock" precipitation: Rapidly diluting a concentrated stock solution into the aqueous

medium without proper mixing.

Low-quality or old DMSO: Using DMSO that has absorbed moisture can significantly reduce

the solubility of UMI-77.[3]

Q3: What is the recommended solvent for preparing UMI-77 stock solutions?

Dimethyl sulfoxide (DMSO) is the most recommended solvent for preparing UMI-77 stock

solutions.[3][5][6] It is crucial to use fresh, anhydrous DMSO as it is hygroscopic, and absorbed

moisture can negatively impact solubility.[3] Ethanol can also be used, but the achievable

concentration is typically lower than with DMSO.[4]

Q4: What are the recommended storage conditions for UMI-77 powder and stock solutions?

Powder: Store at -20°C for long-term storage (up to 3 years).[1][5] It can be stored at 4°C for

shorter periods (up to 2 years).[1][5]

Stock Solutions (in solvent): For optimal stability, store stock solutions at -80°C for up to 6

months.[1][5][6] Storage at -20°C is suitable for up to 1 month.[1][5][6] It is generally not

recommended to store solutions for long periods.[4]

Troubleshooting Guide
Issue: Difficulty Dissolving UMI-77 Powder
Symptoms:

Visible particulate matter in the solvent after vortexing.

Cloudy or milky appearance of the solution.

Possible Causes:

Insufficient solvent volume.
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Inadequate mixing.

Compound has reached its solubility limit in the chosen solvent.

Solutions:

Increase Solvent Volume: Gradually add more solvent while vortexing to see if the

compound dissolves.

Apply Gentle Heat: Warm the tube at 37°C for 10-15 minutes.[4]

Use Sonication: Place the tube in an ultrasonic bath for a short period to aid dissolution.[2][4]

Confirm Solvent Quality: Use fresh, anhydrous DMSO for best results.[3]

Issue: Precipitation Upon Dilution into Aqueous Media
Symptoms:

The medium becomes cloudy or hazy immediately after adding the UMI-77 stock solution.

Visible crystals or precipitate form over time in the culture plate.

Solutions:

Serial Dilution: Instead of a single large dilution, perform one or more intermediate dilutions

in your culture medium.

Vortex During Dilution: Add the stock solution dropwise to the medium while gently vortexing

or swirling to ensure rapid and even distribution.

Lower the Final Concentration: If precipitation persists, the final concentration may be too

high for the aqueous environment. Consider reducing the working concentration.

Use a Formulation for In Vivo Studies: For higher concentrations in aqueous solutions,

consider using a formulation with co-solvents like PEG300 and Tween 80, as described in

the In Vivo Formulation table below.[1][2]
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Data and Protocols
Solubility Data
The solubility of UMI-77 can vary between suppliers. The following table summarizes reported

solubility data.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 23.4[4] ≥ 50

Some sources report

higher solubility: 28

mg/mL (59.79 mM)[5]

[6], 86 mg/mL (183.63

mM)[2], and 93

mg/mL (198.57 mM)

[3]. Use fresh,

anhydrous DMSO.[3]

Ethanol ≥ 7.2[4] ≥ 15.37

Sonication is

recommended to aid

dissolution.[2]

Water Insoluble[4] Insoluble

In Vivo Formulation Protocols
For animal studies, specific formulations are required to maintain UMI-77 in solution.
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Formulation Composition
Final
Concentration

Preparation
Method

Formulation 1

10% DMSO, 40%

PEG300, 5% Tween

80, 45% Saline

≥ 2.5 mg/mL (5.34

mM)[1]

Add solvents

sequentially. Ensure

the solution is clear

before adding the next

solvent.[1]

Formulation 2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL (5.34 mM)

[1]

This results in a

suspension.

Ultrasonication is

recommended.[1]

Formulation 3

10% DMSO, 40%

PEG300, 5% Tween

80, 45% Saline

8.6 mg/mL (18.36

mM)[2]

Add solvents

sequentially and

ensure clarity at each

step. Heating and/or

sonication may be

necessary.[2]

Experimental Protocol: Preparing a 10 mM UMI-77 Stock
Solution in DMSO

Weigh the Compound: Accurately weigh out the desired amount of UMI-77 powder

(Molecular Weight: 468.34 g/mol ). For example, to prepare 1 mL of a 10 mM solution, you

would need 4.68 mg.

Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the

UMI-77 powder.

Dissolve: Vortex the solution thoroughly. If complete dissolution is not achieved, warm the

vial at 37°C for 10 minutes and/or sonicate for a few minutes.[4]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C for up to 6 months.[5][6]
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Visualizations
UMI-77 Mechanism of Action: Apoptosis Induction
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Caption: UMI-77 inhibits Mcl-1, leading to apoptosis.
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Experimental Workflow: Preparing UMI-77 for Cell
Culture

Start: UMI-77 Powder

1. Weigh Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate / Warm

10 mM Stock Solution

4. Serially Dilute in Media Store at -80°C

Final Working Concentration
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Click to download full resolution via product page

Caption: Workflow for preparing UMI-77 working solutions.

Troubleshooting Logic: UMI-77 Precipitation Issues
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Problem: UMI-77 Precipitation

Is the stock solution clear?

Action: Re-dissolve stock
(Warm/Sonicate)

No

Precipitation on dilution?

Yes
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Solution Clear
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Caption: Troubleshooting guide for UMI-77 precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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